N-[4,4-dibromo-5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-2,2-dimethylpropanamide

• IUPAC Name: N-[4,4-dibromo-5-oxo-1-(2,4,6-trichlorophenyl)pyrazol-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H12Br2Cl3N3O2/c1-13(2,3)11(23)20-10-14(15,16)12(24)22(21-10)9-7(18)4-6(17)5-8(9)19/h4-5H,1-3H3,(H,20,21,23)
• InChI Key: QQWIRUZBGPQNCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NN(C(=O)C1(Br)Br)C2=C(C=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H12Br2Cl3N3O2
• Molecular Weight: 520.4 g/mol
• CAS RN: 439092-50-9

Description

“N-[4,4-dibromo-5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-2,2-dimethylpropanamide” is a chemical compound with the linear formula C14H12Br2Cl3N3O2. It has a molecular weight of 520.438. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. It has a molecular weight of 520.438. More specific properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.

Scientific Research Applications

Antidepressant Potential and Reduced Side Effects

A study highlighted the antidepressant potential of a series of pyrazole derivatives, noting compounds such as N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine for their comparable efficacy to imipramine in standard antidepressant assays without significant anticholinergic action or interference with antihypertensive effects, suggesting a profile of reduced side effects (Bailey et al., 1985).

Fluorescent Properties for Material Science

Another study focused on the synthesis and fluorescent property evaluation of 1,3,5-triaryl-2-pyrazolines, indicating that these compounds exhibit fluorescence in the blue region of the visible spectrum when irradiated with ultraviolet radiation. This finding could point to applications in materials science, particularly in the development of fluorescent materials or sensors (Hasan, Abbas, & Akhtar, 2011).

Structural Characterization for Crystal Engineering

Research into the structural characterization of isostructural pyrazolines highlights the potential for crystal engineering applications. These studies provide insights into the molecular conformations and intermolecular interactions that could influence the design of new materials with specific physical properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial and Anticancer Properties

The exploration of novel pyrazole derivatives for their antimicrobial and anticancer activity underscores the potential of such compounds in pharmaceutical research. These derivatives show promising activity against various cancer cell lines and microbial strains, indicating their relevance in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Mechanism of Action

Pyrazolines and their derivatives have confirmed biological as well as pharmacological activities . Several reports anticipated their antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .

For example, one study investigated the neurotoxic potentials of a newly synthesized pyrazoline derivative on the acetylcholinesterase (AChE) activity and malondialdehyde (MDA) level in the brain of alevins in association with behavioral parameters, swimming potential .